Cas no 84637-01-4 (2,4(1H,3H)-Pyrimidinedione, 5-fluoro-1,3-dihexadecyl-)

• Product name: 2,4(1H,3H)-Pyrimidinedione, 5-fluoro-1,3-dihexadecyl-
• CAS No: 84637-01-4
• MF: C₃₆H₆₇N₂O₂F
• MW: 578.92778
• CID: 666653
• PubChem ID: 15579797

2,4(1H,3H)-Pyrimidinedione, 5-fluoro-1,3-dihexadecyl- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione, 5-fluoro-1,3-dihexadecyl-
• 5-fluoro-1,3-dihexadecylpyrimidine-2,4-dione
• 5-Fluoro-1,3-dihexadecylpyrimidine-2,4(1H,3H)-dione
• DTXSID50574807
• 84637-01-4

• Inchi： InChI=1S/C36H67FN2O2/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-38-33-34(37)35(40)39(36(38)41)32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h33H,3-32H2,1-2H3
• InChI Key： FKJRONJENIQHJN-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCCN1C=C(C(=O)N(C1=O)CCCCCCCCCCCCCCCC)F

Computed Properties

• Exact Mass: 578.51865755g/mol
• Monoisotopic Mass: 578.51865755g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 41
• Rotatable Bond Count: 30
• Complexity: 666
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.6Ų
• XLogP3: 15.2